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Compound of Interest

Compound Name: Spiro-TAD

Cat. No.: B1591344 Get Quote

Introduction

2,2',7,7'-tetrakis(N,N-di-p-methoxyphenyl-amine)9,9'-spirobifluorene, commonly known as

Spiro-OMeTAD, is the most widely utilized hole-transporting material (HTM) in high-efficiency

perovskite solar cells (PSCs). Its primary function is to efficiently extract and transport holes

from the perovskite absorber layer to the electrode while simultaneously blocking electrons.

The performance of the Spiro-OMeTAD layer is critically dependent on its preparation,

particularly the doping process which enhances its conductivity. This document provides a

comprehensive guide to the preparation of Spiro-OMeTAD solutions for researchers, scientists,

and professionals in the field of drug development where organic electronics are relevant.

The p-doping of Spiro-OMeTAD is typically achieved by incorporating additives into the

solution. The most common dopants are lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)

and 4-tert-butylpyridine (tBP). Li-TFSI facilitates the oxidation of Spiro-OMeTAD, thereby

increasing the hole carrier concentration, while tBP is added to improve the solubility of Li-TFSI

and to prevent the aggregation of Li ions. The oxidation process is often promoted by exposure

to air (oxygen) and light.

Data Presentation: Spiro-OMeTAD Solution Formulations

The following table summarizes various reported formulations for Spiro-OMeTAD solutions,

providing a clear comparison of component concentrations.
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Formulation
Reference

Spiro-
OMeTAD

Li-TFSI
4-tert-
butylpyridin
e (tBP)

Cobalt(III)
Salt (e.g.,
FK209)

Solvent &
Volume

Standard

Formulation 1
72.3 mg

17.5 µL of

520 mg/mL in

Acetonitrile

28.5 µL -
Chlorobenze

ne (1 mL)

Standard

Formulation 2
80 mg

17.5 µL of

520 mg/mL in

Acetonitrile

28.5 µL -
Chlorobenze

ne (1 mL)[1]

High

Concentratio

n

90 mg
7.65 mg

(powder)
10 µL

4.5 mg

(powder)

Chlorobenze

ne

Ossila Guide 85-86 mg

Stock

solution of

500 mg/mL in

Acetonitrile

98%

volumetric

percentage

11 µL of 300

mg/mL in

Acetonitrile

Chlorobenze

ne (1 mL)[2]

DDQ Doped 75.0 mg

17.5 µL of

0.55 mM in

Acetonitrile

28.6 µL -
Chlorobenze

ne (1 mL)[3]

PMMA

Additive
90 mg

7.65 mg

(powder)
10 µL

4.5 mg

(powder)

Chlorobenze

ne with

PMMA[4]

Experimental Protocol: Standard Spiro-OMeTAD
Solution Preparation
This protocol details a widely used method for preparing a Spiro-OMeTAD solution for use in

perovskite solar cells.

Materials and Equipment:

Spiro-OMeTAD powder
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Chlorobenzene (anhydrous)

Acetonitrile (anhydrous)

Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)

4-tert-butylpyridine (tBP)

Vials with caps

Magnetic stirrer and stir bars

Micropipettes

Analytical balance

Nitrogen-filled glovebox (recommended)

Procedure:

Preparation of Stock Solutions (Recommended):

Li-TFSI Stock Solution: Inside a glovebox, dissolve 520 mg of Li-TFSI in 1 mL of

anhydrous acetonitrile. This creates a stock solution that is easier to handle and dispense

accurately compared to the powder form.

Preparation of the Spiro-OMeTAD Precursor Solution:

Weigh 72.3 mg of Spiro-OMeTAD powder and place it in a clean, dry vial.

Add 1 mL of chlorobenzene to the vial.

Stir the mixture using a magnetic stir bar until the Spiro-OMeTAD is fully dissolved. This

may take several hours. Gentle heating (e.g., at 40-50°C) can expedite the dissolution

process.

Doping of the Spiro-OMeTAD Solution:
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Once the Spiro-OMeTAD is completely dissolved, add 28.5 µL of tBP to the solution using

a micropipette.

Add 17.5 µL of the prepared Li-TFSI stock solution (520 mg/mL in acetonitrile) to the vial.

Continue stirring the solution for at least 30 minutes to ensure homogeneous mixing of all

components.

Solution Filtration and Storage:

It is good practice to filter the final solution through a 0.2 µm PTFE syringe filter to remove

any particulate impurities before use.[2]

The freshly prepared solution should ideally be used immediately for optimal device

performance.

If short-term storage is necessary, ensure the vial is tightly sealed and stored in a dark,

inert atmosphere (e.g., inside a glovebox). The solution should be stable for up to two

weeks under these conditions.

Oxidation (Aging) Process:

For the doping to be effective, the Spiro-OMeTAD needs to be oxidized. This process is

typically facilitated by exposure to air (oxygen) and light. After spin-coating the Spiro-OMeTAD

solution onto the perovskite layer, the films are often left to oxidize overnight in a dry, dark

environment.[2] This "aging" step is crucial for achieving high conductivity in the HTL and,

consequently, high power conversion efficiency in the solar cell.

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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